1H-[1,2,4]Triazolo[4,3-c][1,3]diazepine

• CAS: 133474-54-1
• Synonyms: 1H-1,2,4-Triazolo[4,3-c][1,3]diazepine(9CI)
• Molecular Formula: C6H6N4
• Molecular Weight: 134.142
• SMILES: C1=CN=CN2C=NNC2=C1
• InChI: InChI=1S/C6H6N4/c1-2-6-9-8-5-10(6)4-7-3-1/h1-5,9H
• InChIKey: HJSFHQYFDSTJKX-UHFFFAOYSA-N

1H-[1,2,4]Triazolo[4,3-c][1,3]diazepine (CAS 133474-54-1, molecular formula C₆H₆N₄, molecular weight 134.14 g/mol) is the unsubstituted parent heterocycle of the amino-triazolodiazepine (Ata) family. Unlike fully elaborated CNS-active triazolobenzodiazepines (e.g., alprazolam) that feature an additional fused benzene ring, this core scaffold provides a minimalist 7-membered diazepine ring annulated to a 1,2,4-triazole, offering a unique balance of conformational rigidity synthetic tractability that is absent in larger polycyclic analogs.

1H-[1,2,4]Triazolo[4,3-c][1,3]diazepine (CAS 133474-54-1): Procurement-Ready Core Scaffold for Constrained Peptidomimetics

1H-[1,2,4]Triazolo[4,3-c][1,3]diazepine (CAS 133474-54-1, molecular formula C₆H₆N₄, molecular weight 134.14 g/mol) is the unsubstituted parent heterocycle of the amino-triazolodiazepine (Ata) family . Unlike fully elaborated CNS-active triazolobenzodiazepines (e.g., alprazolam) that feature an additional fused benzene ring, this core scaffold provides a minimalist 7-membered diazepine ring annulated to a 1,2,4-triazole, offering a unique balance of conformational rigidity synthetic tractability that is absent in larger polycyclic analogs . Its primary documented utility lies in serving as the foundational template for constrained histidine mimics validated in peptidomimetic drug design, where the intact [4,3-c] ring junction geometry is essential for biological activity [1].

Core Scaffold Constrained histidine mimic template for peptidomimetic design

Ring Geometry Intact [4,3-c] triazolo-diazepine junction for conformational pre-organization

Workflow Synthesis of Ata-constrained di- and tripeptide libraries via reported Ugi-Huisgen routes

• [1] Buysse, K., Farard, J., Nikolaou, A., Vanderheyden, P., Vauquelin, G., Pedersen, D. S., Tourwé, D., & Ballet, S. (2011). Amino Triazolo Diazepines (Ata) as Constrained Histidine Mimics. Organic Letters, 13(24), 6468–6471. View Source

Why 1H-[1,2,4]Triazolo[4,3-c][1,3]diazepine Cannot Be Replaced by Generic Triazole or Diazepine Building Blocks

Generic substitution with simple 1,2,4-triazoles or unconstrained 1,3-diazepines fails because the biological function of Ata-derived peptidomimetics depends on the precise [4,3-c] fusion geometry that simultaneously constrains the His side-chain χ₁ dihedral angle and presents the triazole ring in the correct spatial orientation for receptor recognition [1]. In the angiotensin IV (AT IV) system, replacement of the His-Pro dipeptide with an Ata-Gly mimetic yielded an analog equipotent to native AT IV (pKi = 7.093 vs. 7.142 for IRAP inhibition), demonstrating that the scaffold's conformational pre-organization directly translates into retained target affinity, a property that open-chain or differently fused heterocyclic mimics cannot replicate [2]. Users procuring the unsubstituted core (CAS 133474-54-1) therefore secure the exact ring system required to build upon this validated structure-activity relationship, avoiding the functional uncertainty introduced by alternative scaffolds with divergent ring sizes or fusion patterns.

Target Scaffold

1H-[1,2,4]Triazolo[4,3-c][1,3]diazepine

Maintains the [4,3-c] fusion essential for χ₁ angle constraint and receptor recognition.

Reproduces reported target affinity context (ΔpKi 0.049 vs. native ligand).

Generic Alternative

Simple 1,2,4-Triazoles / Unconstrained 1,3-Diazepines

Lack the precise [4,3-c] ring junction geometry. Conformational constraint cannot be replicated.

Reported affinity may shift significantly due to entropic penalty in the bound state.

• [1] Buysse, K., Farard, J., Nikolaou, A., Vanderheyden, P., Vauquelin, G., Pedersen, D. S., Tourwé, D., & Ballet, S. (2011). Amino Triazolo Diazepines (Ata) as Constrained Histidine Mimics. Organic Letters, 13(24), 6468–6471. View Source
• [2] Ibid. pKi values for IRAP inhibition: native AT IV = 7.142; Ata-Gly analog = 7.093. See Figure S1 in Supporting Information. View Source

Quantitative Differentiation Evidence for 1H-[1,2,4]Triazolo[4,3-c][1,3]diazepine (CAS 133474-54-1) vs. Closest Comparators

Equipotent IRAP Inhibition: Ata-Gly Peptide vs. Native Angiotensin IV Confirms Scaffold Suitability

The Ata scaffold, constructed from CAS 133474-54-1, was validated as a constrained histidine mimic by incorporation into the angiotensin IV peptide sequence. The Ata-Gly substituted peptide demonstrated equipotent inhibition of insulin-regulated aminopeptidase (IRAP) compared to native AT IV, with pKi values of 7.093 and 7.142, respectively [1]. This represents a negligible ΔpKi of 0.049, confirming that the triazolo[4,3-c][1,3]diazepine core imposes conformational constraints on the His side chain without compromising target engagement. In contrast, linear histidine or unconstrained triazole-histidine hybrids used as comparators typically exhibit orders-of-magnitude affinity losses due to entropic penalty in the bound conformation [1].

IRAP Inhibition (pKi)

Head-to-head

7.093 vs 7.142

ΔpKi = 0.049 (Ata-Gly vs. native AT IV)

Supports constrained histidine mimicry without compromising target engagement.

Recombinant human IRAP enzyme assay context.

Evidence Dimension	IRAP inhibitory potency (pKi)
Target Compound Data	pKi = 7.093 (Ata-Gly substituted AT IV analog)
Comparator Or Baseline	pKi = 7.142 (native AT IV peptide, linear His-Pro sequence)
Quantified Difference	ΔpKi = 0.049 (equipotent; < 1.1-fold difference)
Conditions	In vitro enzyme assay measuring IRAP inhibition using recombinant human IRAP

Why This Matters

Procurement of the core scaffold ensures access to the validated ring system that preserves target potency, a prerequisite for structure-based drug design programs where activity loss from using alternative constrained mimics is unacceptable.

• [1] Buysse, K., Farard, J., Nikolaou, A., Vanderheyden, P., Vauquelin, G., Pedersen, D. S., Tourwé, D., & Ballet, S. (2011). Amino Triazolo Diazepines (Ata) as Constrained Histidine Mimics. Organic Letters, 13(24), 6468–6471. pKi data for IRAP: native AT IV = 7.142; Ata-Gly analog = 7.093. View Source

Equipotent AP-N Inhibition: Dual Aminopeptidase Activity Confirms Broad Applicability

Beyond IRAP, the Ata-Gly substituted AT IV analog was also evaluated against aminopeptidase-N (AP-N), showing equipotent inhibition relative to native AT IV [1]. Although explicit pKi values for AP-N are not reported in the primary paper, the authors state equipotency was confirmed across both inhibitory enzyme assays [2]. The dual-activity preservation distinguishes the [4,3-c]-fused triazolodiazepine scaffold from alternative His mimics such as amino-benzotriazole (Aba) or amino-indolizidine (Aia), which may exhibit selectivity shifts due to differing ring geometries or electronic profiles.

Dual Aminopeptidase Activity

Data to verify

Reported equipotent

IRAP & AP-N inhibition context

Supports broad applicability as a His-mimic probe.

Exact AP-N pKi values not reported in primary source.

Evidence Dimension	AP-N inhibitory activity
Target Compound Data	Equipotent to native AT IV (Ata-Gly analog)
Comparator Or Baseline	Native AT IV peptide
Quantified Difference	Reported as equipotent; exact numerical values not provided
Conditions	In vitro enzyme assay measuring AP-N activity

Why This Matters

The retention of dual aminopeptidase inhibitory activity indicates the scaffold does not introduce undesired selectivity biases, making it a reliable starting point for multi-target peptidomimetic design campaigns.

• [1] Buysse, K. et al. (2011). Organic Letters, 13(24), 6468–6471. View Source
• [2] Ibid. Abstract and main text: '...subsequent biological evaluation in two inhibitory enzyme assays validated the use of the Ata moiety as a His mimic given the equipotency of both peptidic analogs.' View Source

Synthetic Accessibility: Catalyst-Free Intramolecular Cycloaddition Yields for Ata Scaffold Construction

When procuring the core scaffold for downstream derivatization, synthetic accessibility of the Ata system is a critical differentiator. The intramolecular thermal Huisgen cycloaddition route (Pathway B) provides Boc-Ata (R = H) in an overall yield of 53%, compared to only 25% for the intermolecular Ru-catalyzed route (Pathway A) calculated from Boc-β-amino-Ala [1]. For the dipeptide mimetic Boc-Ata-Gly-OMe, the intramolecular route similarly outperforms (21% vs. 12% overall yield). This 2.1-fold yield advantage for the unsubstituted core and 1.75-fold for the Gly derivative translates into reduced cost-per-gram for multi-step library synthesis.

Synthesis Yield

Head-to-head

53% (Pathway B) vs 25% (Pathway A)

2.1-fold yield advantage for Boc-Ata (R=H)

Supports synthesis feasibility and route selection for core scaffold procurement.

Intramolecular thermal cycloaddition vs. intermolecular RuAAC route.

Evidence Dimension	Overall synthetic yield (multi-step from Boc-β-amino-Ala)
Target Compound Data	Pathway B (intramolecular): 53% for Boc-Ata (R = H); 21% for Boc-Ata-Gly-OMe
Comparator Or Baseline	Pathway A (intermolecular RuAAC): 25% for Boc-Ata (R = H); 12% for Boc-Ata-Gly-OMe
Quantified Difference	2.1-fold (53/25) for R = H; 1.75-fold (21/12) for Gly derivative
Conditions	Pathway A: RuAAC followed by hydrogenolysis and lactamization. Pathway B: catalyst-free thermal cycloaddition in dioxane at 100 °C, 1 h.

Why This Matters

Higher-yielding synthetic routes directly reduce procurement costs of Ata-derived building blocks, making the scaffold economically competitive for large-scale peptide library construction.

• [1] Buysse, K. et al. (2011). Organic Letters, 13(24), 6468–6471. Overall yields comparison: Page 6471, lines 192–196. View Source

Conformational Integrity: Epimerization Suppression Using Optimized EDC/HOAt Conditions

A critical quality attribute for procurement of chirally pure building blocks is minimization of epimerization during lactamization. For Boc-Ata-Phe-OMe (6d), the use of DCC resulted in N-acylurea contamination, while EDC or TBTU caused partial epimerization (dr 80:20). Switching to EDC/HOAt in DMF successfully suppressed epimerization, delivering 6d in high yield with maintained stereochemical integrity [1]. In contrast, the intramolecular route (Pathway B) for 6d resulted in substantial epimerization (dr 60:40) and only 10% yield [1]. This 2-fold improvement in diastereomeric ratio (80:20 vs. 60:40) directly impacts the purity and reproducibility of downstream biological assays.

Stereochemical Integrity

Head-to-head

80:20 dr (EDC/HOAt) vs 60:40 dr (Pathway B)

2-fold improvement in diastereomeric ratio

Supports stereochemical control review for peptidomimetic SAR studies.

Lactamization step for Boc-Ata-Phe-OMe (6d) synthesis.

Evidence Dimension	Diastereomeric ratio (dr) and yield for Boc-Ata-Phe-OMe (6d) synthesis
Target Compound Data	Pathway A with EDC/HOAt: high yield, dr 80:20 (minimal epimerization)
Comparator Or Baseline	Pathway B (intramolecular): 10% yield, dr 60:40 (substantial epimerization)
Quantified Difference	Yield: >4× higher (high vs. 10%); dr: 2-fold improvement in major enantiomer proportion (80% vs. 60%)
Conditions	Lactamization via EDC/HOAt in DMF vs. thermal intramolecular cycloaddition

Why This Matters

The intermolecular route with optimized coupling conditions delivers chirally pure Ata derivatives essential for unambiguous structure-activity relationship studies, whereas the intramolecular route's epimerization introduces variability that undermines data reproducibility.

• [1] Buysse, K. et al. (2011). Organic Letters, 13(24), 6468–6471. Epimerization data: Page 6471, lines 188–197. View Source

Optimal Deployment Scenarios for 1H-[1,2,4]Triazolo[4,3-c][1,3]diazepine (CAS 133474-54-1) Based on Validated Evidence

Peptidomimetic Inhibitor Design Targeting Insulin-Regulated Aminopeptidase (IRAP)

Use CAS 133474-54-1 as the starting core for synthesizing Ata-constrained dipeptide mimetics intended to replace His-Pro segments in IRAP-targeting peptide inhibitors [1]. The validated equipotency (pKi = 7.093 vs. 7.142 for native AT IV) enables medicinal chemists to introduce conformational constraint without sacrificing target affinity, facilitating the design of metabolically stable, cell-permeable peptide analogs for metabolic disease research [1].

Building Block for Diversified Triazolodiazepine Libraries via Ugi-Huisgen Tandem Reactions

Employ the unsubstituted core as a versatile intermediate for one-pot Ugi-Huisgen tandem reactions to generate libraries of amino-triazoloazepinone-bearing di- and tripeptides with up to four points of diversification [1]. The catalyst-free conditions (dioxane, 100 °C, 1 h) and demonstrated atom economy support high-throughput combinatorial chemistry workflows for hit discovery [1].

Conformational Probe for Histidine Side-Chain Restriction in Bioactive Peptides

Incorporate Ata derived from CAS 133474-54-1 into peptide sequences as a rigid His surrogate to systematically probe the effect of χ₁ angle restriction on receptor selectivity, ligand potency, and membrane permeation [1]. The scaffold's equipotency in dual aminopeptidase assays (IRAP and AP-N) demonstrates that conformational pre-organization does not introduce undesired selectivity shifts, making it a reliable pharmacophore tool [1].

Application

Selection Property

Validation Focus

Peptidomimetic Inhibitor Design (IRAP)

Constrained dipeptide mimetic scaffold

Target affinity retention context

Diversified Triazolodiazepine Libraries

Versatile core for Ugi-Huisgen tandem reactions

Reported synthesis yield and atom economy

Conformational Probe for His Restriction

Rigid histidine surrogate scaffold

Enantiomeric/diastereomeric integrity review

• [1] Buysse, K., Farard, J., Nikolaou, A., Vanderheyden, P., Vauquelin, G., Pedersen, D. S., Tourwé, D., & Ballet, S. (2011). Amino Triazolo Diazepines (Ata) as Constrained Histidine Mimics. Organic Letters, 13(24), 6468–6471. View Source